Cas no 16622-21-2 (Benzothiazolium,3-methyl-2-(phenylmethyl)-, iodide (1:1))
16622-21-2 structure
Product Name:Benzothiazolium,3-methyl-2-(phenylmethyl)-, iodide (1:1)
CAS No:16622-21-2
MF:C15H14INS
MW:367.247834682465
CID:121784
PubChem ID:2843037
Update Time:2025-04-18
Benzothiazolium,3-methyl-2-(phenylmethyl)-, iodide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazolium,3-methyl-2-(phenylmethyl)-, iodide (1:1)
- 2-benzyl-3-methyl-1,3-benzothiazol-3-ium,iodide
- 3-Methyl-2-(phenylmethyl)benzothiazoliumiodide
- 2-benzyl-3-methyl-benzothiazolium, iodide
- 2-Benzyl-3-methyl-benzothiazolium, Jodid
- AC1MDUA6
- AG-E-15757
- Ambcb5351573
- CTK4D2285
- DTXSID10385734
- 2-benzyl-3-methyl-1,3-benzothiazol-3-ium iodide
- 2-benzyl-3-methyl-1,3-benzothiazol-3-ium;iodide
- 16622-21-2
- FT-0616049
-
- Inchi: 1S/C15H14NS.HI/c1-16-13-9-5-6-10-14(13)17-15(16)11-12-7-3-2-4-8-12;/h2-10H,11H2,1H3;1H/q+1;/p-1
- InChI Key: CPUOVEUALXBVDP-UHFFFAOYSA-M
- SMILES: [I-].S1C2C=CC=CC=2[N+](C)=C1CC1C=CC=CC=1
Computed Properties
- Exact Mass: 352.8792
- Monoisotopic Mass: 366.989
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 249
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.1Ų
Experimental Properties
- PSA: 3.88
Benzothiazolium,3-methyl-2-(phenylmethyl)-, iodide (1:1) Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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